Cas no 1805034-14-3 (3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805034-14-3
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4810243
• Update Time: 2025-10-29

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-5-3(2-13)1-4(7(10)11)12-6(5)9/h1-2,7H
• InChI Key： SFMWPTPDPJVUPU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805034-14-3)

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805034-14-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique halogen-substituted pyridine structure, serves as a critical building block in the development of advanced crop protection agents and bioactive molecules. Its molecular formula, C₇H₃BrClF₂NO, reflects the presence of bromo, chloro, and difluoromethyl functional groups, which contribute to its reactivity and versatility in cross-coupling reactions.

In recent years, the demand for halogenated pyridines like 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde has surged due to their pivotal role in designing next-generation pesticides and herbicides. Researchers and manufacturers are increasingly focusing on sustainable agrochemicals, aligning with global trends such as green chemistry and precision farming. This compound’s aldehyde moiety further enhances its utility, enabling derivatization into Schiff bases or heterocyclic scaffolds, which are essential for optimizing biological activity.

The synthesis of CAS No. 1805034-14-3 typically involves multistep halogenation and formylation processes, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Notably, its thermal stability and solubility profile make it compatible with diverse industrial-scale applications, from catalyst design to material science innovations.

From an SEO perspective, queries related to "pyridine carboxaldehyde uses," "difluoromethyl pyridine synthesis," or "CAS 1805034-14-3 suppliers" reflect growing interest among chemists and procurement specialists. Additionally, discussions on platforms like ResearchGate highlight its potential in drug discovery, particularly for antifungal and antibacterial agents. As regulatory frameworks evolve, compliance with REACH and EPA guidelines remains a key consideration for stakeholders handling this compound.

In conclusion, 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxaldehyde exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to high-value applications ensures its relevance in addressing challenges across agriculture, healthcare, and industrial R&D. Future research may explore its catalytic asymmetric transformations or nanomaterial functionalization, further expanding its scientific footprint.